Cas no 2172564-26-8 (5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid)

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a cyclobutyl substituent and a tetrahydrofuran-derived side chain linked to a 1,2,3-triazole core. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The carboxylic acid moiety enhances its utility as a versatile building block for further functionalization, such as amide coupling or esterification. Its rigid cyclobutyl group may contribute to improved binding affinity in target interactions, while the oxolane (tetrahydrofuran) ring offers potential solubility benefits. This compound is particularly relevant in the synthesis of bioactive molecules, including protease inhibitors or kinase-targeted therapeutics.

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid structure

2172564-26-8 structure

Product Name:5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid

CAS No:2172564-26-8

MF:C₁₂H₁₇N₃O₃

MW:251.281682729721

CID:5568010

PubChem ID:164663700

Update Time:2025-06-08

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1593008
- 2172564-26-8
- 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid
- 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid
- Inchi： 1S/C12H17N3O3/c16-12(17)10-11(8-3-1-4-8)15(14-13-10)7-9-5-2-6-18-9/h8-9H,1-7H2,(H,16,17)
- InChI Key： GKOXGQVQDBIIOK-UHFFFAOYSA-N
- SMILES： O1CCCC1CN1C(=C(C(=O)O)N=N1)C1CCC1

Computed Properties

Exact Mass: 251.12699141g/mol
Monoisotopic Mass: 251.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 77.2Å²

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593008-0.05g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	0.05g	$924.0	2023-07-10
Enamine	EN300-1593008-0.1g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	0.1g	$968.0	2023-07-10
Enamine	EN300-1593008-0.25g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	0.25g	$1012.0	2023-07-10
Enamine	EN300-1593008-0.5g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	0.5g	$1056.0	2023-07-10
Enamine	EN300-1593008-1.0g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	1.0g	$1100.0	2023-07-10
Enamine	EN300-1593008-2.5g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	2.5g	$2155.0	2023-07-10
Enamine	EN300-1593008-5.0g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	5.0g	$3189.0	2023-07-10
Enamine	EN300-1593008-10.0g	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	10.0g	$4729.0	2023-07-10
Enamine	EN300-1593008-50mg	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	50mg	$924.0	2023-09-23
Enamine	EN300-1593008-100mg	5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	2172564-26-8	100mg	$968.0	2023-09-23

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid Related Literature

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Additional information on 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid

Research Briefing on 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid (CAS: 2172564-26-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in heterocyclic compounds, particularly 1,2,3-triazole derivatives, due to their versatile pharmacological properties. Among these, 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid (CAS: 2172564-26-8) has emerged as a promising candidate for further investigation. This briefing consolidates the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique cyclobutyl and tetrahydrofuran (THF) substituents, has been synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely utilized click chemistry approach. Recent studies have optimized the reaction conditions to achieve higher yields and purity, which is critical for subsequent biological evaluations. The structural elucidation of this compound has been confirmed through NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical identity and stability under various conditions.

In vitro studies have demonstrated that 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid exhibits moderate inhibitory activity against several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential as a lead compound for developing anti-inflammatory and immunomodulatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with the active sites of these enzymes, providing insights into its mechanism of action.

Further investigations into the pharmacokinetic properties of this compound have shown acceptable metabolic stability and low cytotoxicity in human cell lines, such as HEK293 and HepG2. These results underscore its potential for further optimization and development as a therapeutic agent. However, challenges such as poor aqueous solubility and moderate bioavailability need to be addressed through structural modifications or formulation strategies.

In conclusion, 5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1h-1,2,3-triazole-4-carboxylic acid represents a promising scaffold for drug discovery, particularly in the fields of inflammation and immunology. Future research should focus on optimizing its physicochemical properties, expanding its biological profiling, and exploring its in vivo efficacy in relevant disease models. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapeutics.